(+)-Subersic acid
Overview
Description
(+)-subersic acid is a meroterpenoid that is 4,4,7,8a-tetramethyl-1,2,3,4,4a,5,6,8a-octahydronaphthalene substituted by a (3E)-5-(5-carboxy-2-hydroxyphenyl)-3-methylpent-3-en-1-yl moiety at position 8. It is isolated from the marine sponge Acanthodendrilla and exhibits inhibitory activity against the enzyme mitogen-activated protein kinase-activated protein kinase 2 (EC 2.7.11.1). It has a role as a metabolite, a protein kinase inhibitor and an anti-inflammatory agent. It is a meroterpenoid, a carbobicyclic compound, a monohydroxybenzoic acid and a member of octahydronaphthalenes.
Scientific Research Applications
Synthesis and Bioactivity Research : (+)-Subersic acid has been synthesized from (−)-Sclareol, using methods like the Mitsunobu reaction and Claisen rearrangement. This synthesis is significant for producing gram scales of (+)-Subersic acid, which is a precursor for structural analogues and further bioactivity researches (Wang et al., 2015).
Protein Kinase Inhibitors : (+)-Subersic acid, along with other compounds, has been identified as an inhibitor of the protein kinase MK2. This discovery came from studying the Indonesian marine sponge Acanthodendrilla sp., suggesting potential medicinal applications (Williams et al., 2004).
Chemical Synthesis : Another study achieved the synthesis of (−)-Subersic acid, a derivative of p-hydroxybenzoic acid. This involved synthesizing a compound from (S)-3-hydroxy-2,2-dimethylcyclohexanone and p-hydroxybenzoic acid, crucial for understanding its potential as a human 15-lipoxygenase inhibitor (Tanada & Mori, 2003).
Practical Route Synthesis : The efficient synthesis of (+)-Subersic acid from naturally occurring (−)-Sclareol in 7 steps has been reported. This included a key step of cross-coupling diterpene with an arene fragment (Wang et al., 2015).
Labdane Derivatives : Research has also described a straightforward method to access different analogues of (+)-Subersic acid from (−)-Sclareol. This includes new conditions for preparing keto-intermediate, important for chemical research (Fekih et al., 2006).
properties
Product Name |
(+)-Subersic acid |
|---|---|
Molecular Formula |
C27H38O3 |
Molecular Weight |
410.6 g/mol |
IUPAC Name |
3-[(E)-5-[(4aS,8aS)-2,5,5,8a-tetramethyl-3,4,4a,6,7,8-hexahydronaphthalen-1-yl]-3-methylpent-2-enyl]-4-hydroxybenzoic acid |
InChI |
InChI=1S/C27H38O3/c1-18(7-10-20-17-21(25(29)30)11-13-23(20)28)8-12-22-19(2)9-14-24-26(3,4)15-6-16-27(22,24)5/h7,11,13,17,24,28H,6,8-10,12,14-16H2,1-5H3,(H,29,30)/b18-7+/t24-,27+/m0/s1 |
InChI Key |
RIYHRKNIDKXDII-UEKCLBEQSA-N |
Isomeric SMILES |
CC1=C([C@]2(CCCC([C@@H]2CC1)(C)C)C)CC/C(=C/CC3=C(C=CC(=C3)C(=O)O)O)/C |
Canonical SMILES |
CC1=C(C2(CCCC(C2CC1)(C)C)C)CCC(=CCC3=C(C=CC(=C3)C(=O)O)O)C |
synonyms |
(+)-subersic acid subersic acid |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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